(6-((4-chlorophenyl)amino)-4,4-dimethyl-2-oxocyclohex-1-enyl)-N-benzamide

• IUPAC Name: 6-(4-chlorophenyl)imino-2-hydroxy-4,4-dimethyl-N-phenylcyclohexene-1-carboxamide
• InChI: InChI=1S/C21H21ClN2O2/c1-21(2)12-17(23-16-10-8-14(22)9-11-16)19(18(25)13-21)20(26)24-15-6-4-3-5-7-15/h3-11,25H,12-13H2,1-2H3,(H,24,26)
• InChI Key: FJVYGNMTWGMCFA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=NC2=CC=C(C=C2)Cl)C1)C(=O)NC3=CC=CC=C3)O)C
• Molecular Formula: C21H21ClN2O2
• Molecular Weight: 368.9 g/mol

Description

(6-((4-Chlorophenyl)amino)-4,4-dimethyl-2-oxocyclohex-1-enyl)-N-benzamide, or 6-CADB, is a novel compound developed as a potential therapeutic agent for treating a variety of diseases and disorders. 6-CADB has a unique structure, consisting of a cyclohex-1-enyl core with an N-benzamide moiety, a 4-chlorophenyl amino group, and a 4,4-dimethyl-2-oxo substituent. This compound has been the subject of extensive research in recent years, with studies focusing on its synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Pharmaceutical Industry: Synthesis of Therapeutic Agents

. They are found in drugs that address a wide range of conditions, from pain and diarrhea to hypertension and cancer. For instance, compounds like loperamide and acetaminophen contain amide groups derived from benzamides.

Green Chemistry: Eco-Friendly Synthesis

. Using ultrasonic irradiation and Lewis acidic ionic liquids, researchers can create benzamide derivatives in an eco-friendly manner, reducing the environmental impact of pharmaceutical production.

Material Science: Enhancers in Plastic and Rubber Industries

. They can act as processing aids or enhancers, improving the quality and durability of the materials produced.

Agricultural Chemistry: Pesticide and Herbicide Development

. Their chemical properties allow them to be effective in controlling pests and weeds, thereby protecting crops.

Analytical Chemistry: Chromatography and Spectroscopy

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Chemical Research: Solid Acid Catalyst

. This catalyst provides active sites for the synthesis of benzamides and can be reused, making it a sustainable option for chemical reactions.

Medical Research: Antiplatelet Activity

. Research into the compound’s derivatives could lead to new medications that prevent blood clots.

Crystallography: Structural Analysis

. This helps in understanding the molecular structure and potential interactions with other compounds, which is vital for drug design and material science.